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Compound of Interest

Compound Name: Hexacarbonyltungsten

Cat. No.: B083919

This technical support guide provides researchers, scientists, and drug development
professionals with detailed protocols, troubleshooting advice, and frequently asked questions
(FAQs) for the purification of commercial Hexacarbonyltungsten (W(CO)s) by sublimation.

Experimental Protocol: Vacuum Sublimation of
Hexacarbonyltungsten

This protocol details the purification of commercial-grade Hexacarbonyltungsten using a
standard laboratory vacuum sublimation apparatus.

1. Pre-Sublimation Preparation:

e Initial Sample Preparation: If the commercial Hexacarbonyltungsten is in large chunks,
gently crush it into a fine powder using a mortar and pestle in a fume hood. This increases
the surface area for more efficient sublimation.

e Drying the Sample: Ensure the powdered sample is completely dry. Any residual solvent can
interfere with the vacuum and condense on the cold finger, potentially washing away the
purified crystals. If necessary, dry the sample under a gentle stream of inert gas (e.g.,
nitrogen or argon) or in a desiccator.

2. Apparatus Setup:
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Assembly: Assemble the sublimation apparatus, which typically consists of a lower flask to
hold the crude material and an upper section with a cold finger (a condenser). Ensure all
ground glass joints are clean and lightly greased with a suitable vacuum grease.

Sample Loading: Place the powdered, dry Hexacarbonyltungsten into the bottom of the
sublimation flask.

Connecting to Vacuum: Use thick-walled tubing to connect the sidearm of the sublimation
apparatus to a vacuum trap, which is then connected to a high-vacuum pump. The trap,
cooled with a cold bath (e.g., dry ice/acetone or liquid nitrogen), is crucial to prevent any
sublimed product or volatile impurities from reaching the pump.

Coolant Connection: Connect the inlet and outlet of the cold finger to a circulating coolant
source. The coolant should enter at the lower inlet and exit from the upper outlet.

. Sublimation Procedure:

Evacuation: Begin evacuating the system. A good vacuum is essential for sublimation at a
lower temperature, minimizing the risk of thermal decomposition. The system should be free
of leaks.

Cooling the Cold Finger: Once a stable vacuum is achieved, start the flow of coolant through
the cold finger. It is important to apply the vacuum before cooling to prevent atmospheric
moisture from condensing on the cold finger.

Heating the Sample: Gently heat the bottom of the sublimation flask using a heating mantle,
oil bath, or sand bath. The temperature should be raised gradually.

Monitoring the Sublimation: Sublimation should begin as the temperature increases. Fine,
white crystals of purified Hexacarbonyltungsten will start to deposit on the cold surface of
the condenser. Monitor the process to ensure the temperature is optimal for a steady
sublimation rate without causing decomposition (indicated by darkening of the crude
material).

Completion: The sublimation is complete when no more solid is observed subliming from the
bottom flask, and a significant amount of crystalline product has been collected on the cold
finger.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b083919?utm_src=pdf-body
https://www.benchchem.com/product/b083919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

4. Product Recovery:

e Cooling Down: Turn off the heater and allow the apparatus to cool to room temperature while
still under vacuum.

e Venting the System: Slowly and carefully vent the system with an inert gas like nitrogen or
argon. Abruptly introducing air can dislodge the purified crystals from the cold finger.

e Disassembly and Collection: Once at atmospheric pressure, carefully disassemble the
apparatus. The purified Hexacarbonyltungsten crystals can be scraped from the cold finger
onto a clean, dry surface within a fume hood.

Data Presentation: Physical Properties and
Sublimation Conditions

The following tables summarize key quantitative data for Hexacarbonyltungsten relevant to its
purification by sublimation.

Table 1: Physical and Chemical Properties of Hexacarbonyltungsten

Property Value

Molecular Formula W(CO)s

Molar Mass 351.90 g/mol
Appearance White crystalline solid
Density 2.65 g/cm?3

Melting Point 150 °C (decomposes)[1]
Boiling Point 175 °C[2]

B Insoluble in water; soluble in non-polar organic
Solubility |
solvents.

Table 2: Vapor Pressure and Enthalpy of Sublimation of Hexacarbonyltungsten
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Temperature (K)

Vapor Pressure
(mmHg)

Enthalpy of
Sublimation
(AsubH) (kJ/mol)

Reference

293.15 (20 °C)

0.076 (0.1 torr)

[2]

340.15 (67 °C) 1.2 [1]
276 77.7 [3]
338-423 749+1.3 [3]
348 74.4 [3]

Mandatory Visualizations

Diagram 1: Experimental Workflow for Sublimation of Hexacarbonyltungsten
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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